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Compound of Interest

Compound Name: Asatone

Cat. No.: B15575827

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile solvents like acetone. This guide provides
essential, immediate safety protocols and logistical information for the proper handling and
disposal of acetone, designed to build trust and provide value beyond the product itself.

Personal Protective Equipment (PPE)

The most critical first step in safely handling acetone is the use of appropriate Personal
Protective Equipment (PPE). Acetone is a highly flammable liquid and can cause eye irritation
and skin dryness or cracking with prolonged contact.[1] Inhalation of vapors can lead to
respiratory irritation, dizziness, and other central nervous system effects.[2][3]

Quantitative Data on PPE and Exposure Limits

To facilitate easy comparison, the following tables summarize key quantitative data regarding
PPE and occupational exposure limits for acetone.
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Resistance to

Breakthrough Time

Glove Material . Rating
Acetone (Minutes)
Butyl Rubber High >480 Excellent
Natural Rubber )
Good Varies Good
(Latex)
Neoprene Fair Varies Fair
Nitrile Fair to Good Varies Fair to Good
Polyvinyl Chloride
Poor <10 Not Recommended

(PVC)

Note: Breakthrough times can vary based on glove thickness, manufacturer, and specific

experimental conditions. Always consult the manufacturer's data for specific breakthrough

times.

Regulatory Body

Time-Weighted
Average (TWA)

Short-Term
Exposure Limit
(STEL)

Immediately
Dangerous to Life
or Health (IDLH)

1000 ppm (2400

OSHA (PEL)
mg/m3)
2500 ppm (10% of
NIOSH (REL) 250 ppm (590 mg/m3)
LEL)
ACGIH (TLV) 500 ppm 750 ppm

Experimental Protocols: Safe Handling and Disposal

of Acetone

Adherence to standardized protocols is crucial for minimizing risks associated with acetone.

The following step-by-step guidance outlines the operational and disposal plans for handling

acetone in a laboratory setting.

Operational Plan: Step-by-Step Handling Procedure
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e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the
accumulation of flammable vapors.[2][4]

o Ensure that an appropriate fire extinguisher (e.g., carbon dioxide, dry chemical) is readily
accessible.[5][6]

o Eliminate all potential ignition sources from the work area, including open flames, sparks,
and hot surfaces.[1][5] Post "No Smoking" signs where acetone is handled and stored.[1]

e Donning Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles at all times. If there is a splash
hazard, a face shield should be worn in addition to goggles.[4][5]

o Skin Protection: Wear a lab coat or chemical-resistant apron.[2] Select gloves with high
resistance to acetone, such as butyl rubber.[5] Ensure gloves are inspected for any signs
of degradation before use.

o Respiratory Protection: If working in an area with high vapor concentrations where
ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is
necessary.[1][4]

e Handling and Use:

o When transferring acetone, use grounded equipment to prevent static discharge, which
can ignite vapors.[1]

o Use containers made of appropriate materials like glass or stainless steel, as acetone can
degrade some plastics.[4]

o Keep containers closed when not in use to prevent the release of flammable vapors.
Disposal Plan: Step-by-Step Waste Management

o Waste Collection:
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o Acetone waste is considered hazardous waste and must not be disposed of down the
drain.[7][8][9] Pouring acetone down the drain can damage plumbing and poses a fire and
explosion hazard.[8]

o Collect all acetone waste, including contaminated materials like paper towels or gloves, in
a designated, clearly labeled, and leak-proof hazardous waste container.[7][10]

+ Waste Storage:

o Store the waste container in a cool, dry, and well-ventilated area away from ignition
sources and incompatible materials.[2][10]

o The storage area should be a designated satellite accumulation area for hazardous waste.
o Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's licensed
chemical waste disposal service.[10] Adhere to all local, state, and federal regulations for
hazardous waste disposal.[10]

Visualizing the Workflow: Acetone Handling and
Disposal

To provide a clear, at-a-glance understanding of the procedural flow, the following diagram
illustrates the key steps and decision points in the safe handling and disposal of acetone.
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Caption: Workflow for the safe handling and disposal of acetone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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